3-methyl-5-phenyl-1H-pyrazole-1-carbothioamide

• IUPAC Name: 3-methyl-5-phenylpyrazole-1-carbothioamide
• InChI: InChI=1S/C11H11N3S/c1-8-7-10(14(13-8)11(12)15)9-5-3-2-4-6-9/h2-7H,1H3,(H2,12,15)
• InChI Key: TWEVEONCHDXJLO-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)C2=CC=CC=C2)C(=S)N
• Molecular Formula: C11H11N3S
• Molecular Weight: 217.29 g/mol

Description

“3-methyl-5-phenyl-1H-pyrazole-1-carbothioamide” is a chemical compound that belongs to the class of organic compounds known as pyrazoles. Pyrazoles are compounds containing a pyrazole ring, which is a five-membered aromatic ring with two nitrogen atoms and three carbon atoms.

Synthesis Analysis

The synthesis of pyrazole derivatives often involves the reaction of hydrazines with 1,3-diketones or α,β-unsaturated carbonyls. In one study, 5-hydroxy-3-phenyl-1H-pyrazole-1-carbothioamide was synthesized by the reaction between thiosemecarbazide and ethylbezoylacetate.

Molecular Structure Analysis

The molecular structure of “3-methyl-5-phenyl-1H-pyrazole-1-carbothioamide” consists of a five-membered aromatic ring with two nitrogen atoms and three carbon atoms. The molecular formula is C11H10N2O2 and the molecular weight is 202.215.

Chemical Reactions Analysis

Pyrazoles, including “3-methyl-5-phenyl-1H-pyrazole-1-carbothioamide”, can undergo a variety of chemical reactions. For instance, 5-amino-3-methyl-1-phenylpyrazole reacts with 6-methyl-4-oxo-4H-benzopyran-3-carboxaldehyde to yield a complex product.

Scientific Research Applications

Bactericidal Activities

3-Methyl-5-Phenyl-1H-Pyrazole-1-Carbothioamide and its derivatives have been researched for their bactericidal activities. A study by Liu Xin-hua, Wang Shifan, and Song Baoan (2007) synthesized derivatives of 5-(2-hydroxy-phenyl)-3-methyl-4,5-dihydropyrazole-1-carbothioamide, which showed certain bactericidal activity against E. coli, and one of the compounds also showed activity against P. vulgaris (Liu Xin-hua et al., 2007).

Antidepressant Activity

The compound and its derivatives have been evaluated for antidepressant activities. Mathew, Suresh, and Anbazhagan (2014) synthesized phenyl-3-(thiophen-2-yl)-4, 5-dihydro-1H-pyrazole-1-carbothioamides, which were shown to have potential antidepressant effects in preclinical evaluations (B. Mathew, J. Suresh, S. Anbazhagan, 2014).

Antimicrobial Potential

Research has also explored the antimicrobial potential of these compounds. Sivakumar et al. (2020) analyzed a novel pyrazole derivative for its in vitro antimicrobial activity against various bacteria and fungal strains, demonstrating the compound's potential in this area (C. Sivakumar et al., 2020).

Corrosion Inhibition

A significant application of this compound is in the field of corrosion inhibition. Deyab, Fouda, and Abdel-fattah (2019) synthesized a derivative which was found to have effective anti-corrosion properties for carbon steel in acid solutions (M. Deyab, A. Fouda, S. Abdel-fattah, 2019).

Future Directions

The future directions for “3-methyl-5-phenyl-1H-pyrazole-1-carbothioamide” and similar compounds could involve further exploration of their synthesis, chemical reactions, and biological activities. Given the broad spectrum of biological activities exhibited by pyrazole derivatives, these compounds may have potential applications in drug discovery.